![molecular formula C16H14N2O5S B510142 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(3-methoxyphenyl)acetamide CAS No. 443108-41-6](/img/structure/B510142.png)
2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(3-methoxyphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(3-methoxyphenyl)acetamide, also known as DIBA, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. DIBA is a potent inhibitor of the transcription factor nuclear factor kappa B (NF-κB), which plays a key role in inflammation, immunity, and cancer.
Scientific Research Applications
Advanced Oxidation Processes for Degradation
A study on the degradation of acetaminophen (a compound with a similar complex structure) by advanced oxidation processes (AOPs) highlighted the generation of various by-products and proposed degradation pathways. This research underlines the importance of AOPs in breaking down recalcitrant compounds in aqueous media, potentially applicable to similar complex organic compounds for environmental remediation (Qutob et al., 2022).
Chemical Transformations and Biological Activity
The synthesis, chemical transformations, and biological activities of benzoxazoles, benzothiazoles, and related compounds have been extensively studied due to their significant pharmacological properties. These studies offer insights into developing new molecular systems with potential therapeutic applications, highlighting the diverse chemical and biological research avenues for compounds containing benzothiazole and benzoxazole moieties (Rosales-Hernández et al., 2022).
Environmental Impact and Removal Strategies
Research into the environmental persistence and toxicity of acetaminophen, a structurally related compound, underscores the challenges and strategies in monitoring, detecting, and treating micropollutants. The study emphasizes the need for advanced treatment technologies to address the environmental impacts of these compounds, suggesting a parallel interest in understanding and mitigating the ecological footprint of similar complex molecules (Vo et al., 2019).
properties
IUPAC Name |
N-(3-methoxyphenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O5S/c1-23-12-6-4-5-11(9-12)17-15(19)10-18-16(20)13-7-2-3-8-14(13)24(18,21)22/h2-9H,10H2,1H3,(H,17,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CANSJIYGQZTFBF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)CN2C(=O)C3=CC=CC=C3S2(=O)=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O5S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.